Cas no 1190392-52-9 (2-(3-Methyl-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 2-(3-Methyl-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 1190392-52-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 2121138
• Update Time: 2023-08-04

2-(3-Methyl-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1H-1,2,4-triazol-1-yl)propanoic acid
• 2-(3-Methyl-1,2,4-triazol-1-yl)propanoic acid

• Inchi： 1S/C6H9N3O2/c1-4(6(10)11)9-3-7-5(2)8-9/h3-4H,1-2H3,(H,10,11)
• InChI Key： ZMNIFUPSXOWURI-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=NC(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 68